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Compound of Interest

Compound Name: Dodecanedioyl Dichloride

Cat. No.: B1363107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

dodecanedioyl dichloride, with a specific focus on its melting and boiling points. This

document also outlines generalized experimental protocols for the determination of these

properties and illustrates a typical reaction workflow for this class of compounds.

Introduction to Dodecanedioyl Dichloride
Dodecanedioyl dichloride (CAS Number: 4834-98-4) is a diacyl chloride derived from

dodecanedioic acid. Its chemical structure features a twelve-carbon backbone with reactive

acyl chloride groups at both ends, making it a valuable bifunctional monomer in polymerization

reactions. It is primarily used in the synthesis of polymers such as polyamides and polyesters,

as well as in the production of various other organic compounds.

It is important to distinguish dodecanedioyl dichloride (C12) from the shorter-chain

decanedioyl dichloride (C10), also known as sebacoyl chloride. While structurally similar, their

physical properties differ significantly. This guide will focus exclusively on dodecanedioyl
dichloride.

Physical Properties
The melting and boiling points are critical physical constants that provide information about the

purity and identity of a compound. For dodecanedioyl dichloride, these properties are well-
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defined under specific conditions.

Quantitative Data Summary
The table below summarizes the key physical properties of dodecanedioyl dichloride.

Physical Property Value Conditions

Melting Point 125-126 °C Not Specified

Boiling Point 140 °C at 0.5 mmHg

Experimental Protocols
While specific experimental procedures for the determination of the melting and boiling points

of dodecanedioyl dichloride are not extensively detailed in publicly available literature, the

following sections describe generalized and widely accepted methods for such determinations

for reactive organic compounds.

Melting Point Determination (General Protocol)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol is a general method for determining the melting point of a solid organic compound like

dodecanedioyl dichloride using a capillary tube method.[1][2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small, dry sample of the crystalline solid is finely ground using a

mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the closed end.

The packed sample height should be 2-3 mm.

Melting Point Measurement:

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a moderate rate until the temperature is about 15-20°C below the

expected melting point.

The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has melted is

recorded as the end of the melting range.

Boiling Point Determination at Reduced Pressure
(General Protocol)
Due to its high boiling point at atmospheric pressure, dodecanedioyl dichloride's boiling point

is typically measured under reduced pressure to prevent decomposition. The following is a

general protocol for determining the boiling point of a high-boiling liquid under vacuum.[3][4][5]

[6][7]

Apparatus:

Distillation flask (e.g., round-bottom flask)

Condenser

Receiving flask

Thermometer and adapter
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Vacuum source (e.g., vacuum pump)

Manometer

Heating mantle

Boiling chips or magnetic stirrer

Procedure:

Apparatus Setup: A distillation apparatus is assembled. The thermometer bulb should be

positioned so that its top is level with the bottom of the side arm leading to the condenser.

Sample Introduction: The liquid sample and a few boiling chips are placed in the distillation

flask.

Vacuum Application: The system is carefully evacuated to the desired pressure, which is

monitored by the manometer.

Heating: The sample is heated gently. As the liquid boils, the vapor rises, and the

temperature on the thermometer will increase and then stabilize.

Boiling Point Reading: The stable temperature at which the liquid is distilling is recorded as

the boiling point at that specific pressure. The pressure must be recorded alongside the

temperature.

Logical Workflow and Visualization
Dodecanedioyl dichloride is a key reactant in polymerization, particularly in interfacial

polymerization to form polyamides. The following diagram illustrates the general workflow for

such a reaction.
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Caption: Workflow for Polyamide Synthesis via Interfacial Polymerization.
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This diagram illustrates the process where dodecanedioyl dichloride, dissolved in an organic

solvent, reacts with a diamine in an aqueous solution at the interface of the two immiscible

liquids. This interfacial polymerization leads to the formation of a polyamide, which is then

washed, neutralized, and dried to yield the final polymer product.[8][9] This method is a

common application for diacyl chlorides in materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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